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Compound of Interest

5-Bromo-2-(2-
Compound Name:
methoxyethoxy)pyridine

Cat. No.: B1292045

Technical Guide: 5-Bromo-2-(2-
methoxyethoxy)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential applications of 5-Bromo-2-(2-methoxyethoxy)pyridine, a key intermediate in
various synthetic organic chemistry endeavors.

Chemical Identity and Properties

5-Bromo-2-(2-methoxyethoxy)pyridine is a substituted pyridine derivative. Its chemical
structure and properties are summarized below.

Property Value Source
Molecular Formula C8H10BrNO2 [1112]
Molecular Weight 232.07 g/mol [1]

CAS Number 212961-29-0 [11[2]
Predicted Boiling Point 266.6 + 30.0 °C [3]
Predicted Density 1.430 + 0.06 g/cm?3 [3]
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Synthesis Protocol

While specific experimental protocols for the direct synthesis of 5-Bromo-2-(2-
methoxyethoxy)pyridine are not readily available in the provided search results, a plausible
synthetic route can be inferred from the synthesis of related compounds, such as 2-(5-bromo-2-
((2-methoxyethoxy)methoxy)benzyl)pyridine. A general Williamson ether synthesis approach is
commonly employed for such transformations.

Hypothetical Synthesis of 5-Bromo-2-(2-methoxyethoxy)pyridine:

This protocol describes the synthesis of 5-Bromo-2-(2-methoxyethoxy)pyridine from 5-
bromo-2-hydroxypyridine and 1-bromo-2-methoxyethane.

Materials:

5-bromo-2-hydroxypyridine

¢ 1-bromo-2-methoxyethane

e Sodium hydride (NaH) or Potassium carbonate (K2CO3)

e Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

o Ethyl acetate

o Saturated agueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
Procedure:

¢ To a solution of 5-bromo-2-hydroxypyridine in anhydrous DMF, add sodium hydride (1.1
equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

o Stir the resulting mixture at room temperature for 30 minutes to ensure complete formation of
the alkoxide.
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e Add 1-bromo-2-methoxyethane (1.2 equivalents) dropwise to the reaction mixture.
e Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction to room temperature and quench by the slow addition of
water.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution
and then with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by column chromatography on silica gel to afford the desired 5-
Bromo-2-(2-methoxyethoxy)pyridine.

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the proposed synthesis of 5-Bromo-2-(2-
methoxyethoxy)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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